Cas no 32155-99-0 ([2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-)

• Product Name: [2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-
• CAS No: 32155-99-0
• MF: C₁₂H₈O₂S₂
• MW: 248.320720672607
• CID: 305318
• PubChem ID: 182071
• Update Time: 2025-04-19

[2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bithiophene]-5-carboxylicacid, 5'-(1-propyn-1-yl)-
• 5-(5-prop-1-ynylthiophen-2-yl)thiophene-2-carboxylic acid
• UNII-R125JFP8TN
• 5'-(Prop-1-yn-1-yl)-[2,2'-bithiophene]-5-carboxylic acid
• (2,2'-Bithiophene)-5-carboxylic acid, 5'-(1-propyn-1-yl)-
• R125JFP8TN
• DTXSID20185944
• Q27287637
• 5'-(Prop-1-yn-1-yl)-[2,2'-bithiophene]-5-carboxylicacid
• [2,2'-Bithiophene]-5-carboxylic acid, 5'-(1-propynyl)-
• (2,2'-Bithiophene)-5-carboxylic acid, 5'-(1-propynyl)-
• Arctic acid
• AKOS030534567
• 32155-99-0
• 5-(5-prop-1-ynyl-2-thienyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H8O2S2/c1-2-3-8-4-5-9(15-8)10-6-7-11(16-10)12(13)14/h4-7H,1H3,(H,13,14)
• InChI Key： SJVJMFXCINSXFF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1=CC=C(C#CC)S1

Computed Properties

• Exact Mass: 247.99664
• Monoisotopic Mass: 247.996571
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8
• XLogP3: 3.6

Experimental Properties

• Density: 1.43
• Boiling Point: 463.4°C at 760 mmHg
• Flash Point: 234.1°C
• Refractive Index: 1.686
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes